2-Methyl-5-nitrobenzenesulfonic acid
2-Methyl-5-nitrobenzenesulfonic acid
4-nitrotoluene-2-sulfonic acid is the arenesulfonic acid that is toluene-2-sulfonic acid bearing a nitro substituent at C-4. It is an arenesulfonic acid and a C-nitro compound.
Brand Name:
Vulcanchem
CAS No.:
121-03-9
VCID:
VC0047223
InChI:
InChI=1S/C7H7NO5S/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13)
SMILES:
CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)O
Molecular Formula:
C7H7NO5S
Molecular Weight:
217.2 g/mol
2-Methyl-5-nitrobenzenesulfonic acid
CAS No.: 121-03-9
Reference Standards
VCID: VC0047223
Molecular Formula: C7H7NO5S
Molecular Weight: 217.2 g/mol
| CAS No. | 121-03-9 |
|---|---|
| Product Name | 2-Methyl-5-nitrobenzenesulfonic acid |
| Molecular Formula | C7H7NO5S |
| Molecular Weight | 217.2 g/mol |
| IUPAC Name | 2-methyl-5-nitrobenzenesulfonic acid |
| Standard InChI | InChI=1S/C7H7NO5S/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13) |
| Standard InChIKey | ZDTXQHVBLWYPHS-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)O |
| Canonical SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)O |
| Colorform | PRISMS OR PLATES FROM WATER |
| Melting Point | 133.5 °C |
| Description | 4-nitrotoluene-2-sulfonic acid is the arenesulfonic acid that is toluene-2-sulfonic acid bearing a nitro substituent at C-4. It is an arenesulfonic acid and a C-nitro compound. |
| Solubility | 3.07 M VERY SOL IN WATER, ALCOHOL, ETHER, CHLOROFORM |
| Synonyms | 2-Methyl-5-nitrobenzenesulfonic Acid; 4-Nitro-2-toluenesulfonic Acid; 5-Nitro-2-methylbenzenesulfonic Acid; 5-Nitro-o-toluenesulfonic Acid; NSC 9580; PNTOS; p-Nitrotoluene-o-sulfonic Acid |
| PubChem Compound | 8458 |
| Last Modified | Nov 11 2021 |
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